molecular formula C16H15NO3 B8481641 1-(Naphthalene-1-ylcarbonyl)-L-Proline

1-(Naphthalene-1-ylcarbonyl)-L-Proline

Cat. No.: B8481641
M. Wt: 269.29 g/mol
InChI Key: BLTSDESHYATZDS-AWEZNQCLSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Naphthalene-1-ylcarbonyl)-L-Proline is a chiral compound comprising L-proline functionalized with a naphthalene-1-ylcarbonyl group. This structural motif combines the conformational rigidity of the naphthalene aromatic system with the stereochemical properties of L-proline, making it valuable in pharmaceutical and materials science applications. Its synthesis typically involves coupling naphthalene-1-carbonyl chloride with L-proline under mild conditions, leveraging methods akin to those used for other L-proline derivatives .

Properties

Molecular Formula

C16H15NO3

Molecular Weight

269.29 g/mol

IUPAC Name

(2S)-1-(naphthalene-1-carbonyl)pyrrolidine-2-carboxylic acid

InChI

InChI=1S/C16H15NO3/c18-15(17-10-4-9-14(17)16(19)20)13-8-3-6-11-5-1-2-7-12(11)13/h1-3,5-8,14H,4,9-10H2,(H,19,20)/t14-/m0/s1

InChI Key

BLTSDESHYATZDS-AWEZNQCLSA-N

Isomeric SMILES

C1C[C@H](N(C1)C(=O)C2=CC=CC3=CC=CC=C32)C(=O)O

Canonical SMILES

C1CC(N(C1)C(=O)C2=CC=CC3=CC=CC=C32)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Structural Comparison

The compound’s defining feature is the naphthalene-1-ylcarbonyl substituent. Key structural analogs include:

Compound Name Substituent Molecular Formula Molecular Weight (g/mol) Key Applications References
1-(Naphthalene-1-ylcarbonyl)-L-Proline Naphthalene-1-ylcarbonyl C₁₆H₁₅NO₃ 269.30 Chiral separations, drug design
Enalapril Ethoxycarbonyl-phenylpropyl C₂₀H₂₈N₂O₅ 376.45 ACE inhibitor (hypertension)
1-(1-Oxohexadecyl)-L-Proline Hexadecanoyl (C₁₆ aliphatic) C₂₁H₃₉NO₃ 353.54 Cosmetic emulsifiers
1-(Phenylbutyl)-L-Proline Phenylbutyl C₁₅H₁₉NO₃ 261.32 Intermediate in drug synthesis

Key Observations :

  • Aromatic vs.

Physicochemical Properties

Property 1-(Naphthalene-1-ylcarbonyl)-L-Proline Enalapril 1-(1-Oxohexadecyl)-L-Proline
Melting Point (°C) Not reported 143–144 66–67
Boiling Point (°C) Not reported Decomposes 511.6 (predicted)
logP (Lipophilicity) High (naphthalene aromaticity) 0.92 ~5.0 (long aliphatic chain)
Solubility Low in water Moderate Insoluble in water

Analysis :

  • The naphthalene substituent confers lower aqueous solubility compared to enalapril, which has a polar ethoxycarbonyl group .
  • 1-(1-Oxohexadecyl)-L-Proline’s aliphatic chain results in even higher lipophilicity, making it suitable for lipid-based formulations .

Chemical Reactivity and Stability

  • Global Reactivity Descriptors :

    • Cocrystals of L-proline (e.g., with ezetimibe) exhibit lower global hardness (η = 2.42 eV) and higher electrophilicity (ω) compared to pure APIs, indicating enhanced reactivity .
    • The naphthalene group in 1-(Naphthalene-1-ylcarbonyl)-L-Proline likely increases electrophilicity due to electron-withdrawing effects, though specific data are unavailable.
  • Charge Transfer :

    • In L-proline cocrystals, charge transfer occurs from the drug (e.g., ezetimibe) to L-proline, with ECT = −0.3106 . This suggests the naphthalene derivative may act as an electron acceptor in similar systems.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.